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  3. ethyl 2-[5-nitro-2-(1-pyrrolidinyl)benzylidene]-5-(2-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-[5-nitro-2-(1-pyrrolidinyl)benzylidene]-5-(2-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-[5-nitro-2-(1-pyrrolidinyl)benzylidene]-5-(2-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0939849
InChI: InChI=1S/C28H28N4O6S/c1-4-38-27(34)24-17(2)29-28-31(25(24)20-9-5-6-10-22(20)37-3)26(33)23(39-28)16-18-15-19(32(35)36)11-12-21(18)30-13-7-8-14-30/h5-6,9-12,15-16,25H,4,7-8,13-14H2,1-3H3/b23-16+
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3OC)C(=O)C(=CC4=C(C=CC(=C4)[N+](=O)[O-])N5CCCC5)S2)C
Molecular Formula: C28H28N4O6S
Molecular Weight: 548.6 g/mol

ethyl 2-[5-nitro-2-(1-pyrrolidinyl)benzylidene]-5-(2-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0939849

Molecular Formula: C28H28N4O6S

Molecular Weight: 548.6 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-[5-nitro-2-(1-pyrrolidinyl)benzylidene]-5-(2-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C28H28N4O6S
Molecular Weight 548.6 g/mol
IUPAC Name ethyl (2E)-5-(2-methoxyphenyl)-7-methyl-2-[(5-nitro-2-pyrrolidin-1-ylphenyl)methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C28H28N4O6S/c1-4-38-27(34)24-17(2)29-28-31(25(24)20-9-5-6-10-22(20)37-3)26(33)23(39-28)16-18-15-19(32(35)36)11-12-21(18)30-13-7-8-14-30/h5-6,9-12,15-16,25H,4,7-8,13-14H2,1-3H3/b23-16+
Standard InChI Key INVCIVFDODDMKV-XQNSMLJCSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3OC)C(=O)/C(=C\C4=C(C=CC(=C4)[N+](=O)[O-])N5CCCC5)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3OC)C(=O)C(=CC4=C(C=CC(=C4)[N+](=O)[O-])N5CCCC5)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3OC)C(=O)C(=CC4=C(C=CC(=C4)[N+](=O)[O-])N5CCCC5)S2)C

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